Cas no 1482060-57-0 (2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid)

2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid is a heterocyclic compound featuring an imidazo[1,2-a]pyridine core with a carboxylic acid functional group at the 5-position and a methyl substituent at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The fused bicyclic system enhances stability while the carboxylic acid group allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. Its well-defined reactivity profile makes it valuable for medicinal chemistry, offering potential in the design of novel therapeutic agents.
2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid structure
1482060-57-0 structure
Product Name:2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid
CAS No:1482060-57-0
MF:C9H12N2O2
MW:180.203782081604
CID:5059080
Update Time:2026-02-28

2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
    • 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid
    • Inchi: 1S/C9H12N2O2/c1-6-5-11-7(9(12)13)3-2-4-8(11)10-6/h5,7H,2-4H2,1H3,(H,12,13)
    • InChI Key: XIDHHUAHSFALCF-UHFFFAOYSA-N
    • SMILES: OC(C1CCCC2=NC(C)=CN12)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1

2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM287647-1g
2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
1482060-57-0 97%
1g
$566 2023-01-07
Chemenu
CM287647-5g
2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
1482060-57-0 97%
5g
$1323 2023-01-07
Chemenu
CM287647-10g
2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
1482060-57-0 97%
10g
$1814 2023-01-07
Chemenu
CM287647-1g
2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
1482060-57-0 97%
1g
$566 2021-08-18
Chemenu
CM287647-5g
2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
1482060-57-0 97%
5g
$1323 2021-08-18
Chemenu
CM287647-10g
2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
1482060-57-0 97%
10g
$1814 2021-08-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ6537-1G
2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid
1482060-57-0 95%
1g
¥ 3,834.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ6537-5G
2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid
1482060-57-0 95%
5g
¥ 11,503.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ6537-10G
2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid
1482060-57-0 95%
10g
¥ 19,173.00 2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ6537-100MG
2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid
1482060-57-0 95%
100MG
¥ 963.00 2023-03-30

Additional information on 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid

Introduction to 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 1482060-57-0)

2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 1482060-57-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid consists of a fused ring system with an imidazole and pyridine moiety. The presence of the carboxylic acid group and the methyl substituent at the 2-position contributes to its distinct physicochemical properties and biological activity. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a valuable lead for further drug discovery efforts.

In the realm of medicinal chemistry, the design and synthesis of novel compounds with improved pharmacological profiles is a continuous endeavor. 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid has been synthesized using various methodologies, including microwave-assisted synthesis and transition metal-catalyzed reactions. These synthetic routes not only enhance the efficiency of the synthesis but also allow for the preparation of structurally diverse analogs for biological evaluation.

The biological activity of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits selective inhibition of key enzymes involved in inflammatory pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins—mediators of inflammation and pain. Additionally, it has been found to modulate the activity of other inflammatory mediators such as cytokines and chemokines.

In vivo studies have further validated the anti-inflammatory and analgesic properties of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid. Animal models of inflammation and pain have shown that this compound effectively reduces inflammation and alleviates pain symptoms without causing significant side effects. These findings suggest that it has a favorable safety profile compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs), which can cause gastrointestinal irritation and other adverse effects.

Beyond its anti-inflammatory and analgesic properties, 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid has also shown promise in other therapeutic areas. Recent research has explored its potential as an antitumor agent. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for the development of new anticancer drugs.

The pharmacokinetic properties of 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid have also been investigated to ensure its suitability for clinical applications. Preclinical studies have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 1482060-57-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activity make it an attractive lead for further drug development efforts. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties to enhance its therapeutic potential.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.